The science and technology of composite materials has never been more important a research topic. The demands and requirements of composite materials to meet the many societal, environmental and engineering challenges for the twenty-first century and beyond are significant. Functional composite materials will play a major and wide-ranging role in addressing these challenges, whether it is solutions to address the negative aspects of climate change, for light-weighting and components for the electrification of all forms of transport, for the generation and storage of energy to sustainable composite materials for applications in construction, food packaging and space exploration.Materials discovery continues unabated and the growth and application of new materials provides a cornucopia of starting materials such that the number of composite materials possible having a range of functionalities is limitless. Recognizing the importance and potential of functionality for the development of the next generation composite materials, the editor with Springer engaged with the leading researchers in the field, many now members of the editorial board. Without exception, all realized there was an absence in the field for a journal where it was mandatory the functionality of the composite material be, described in the manuscript. Examples include, but are not limited to, electrical and thermal conductivity/insulation; thermoelectric; magnetic; optical; shape memory; ferroelectric; energy storage; phase change and antimicrobial.Functional Composite Materials is an interdisciplinary journal focusing on fundamental and applied aspects of composite materials spanning chemistry, physics, biology, engineering, manufacturing, modelling, theory and materials, interpreted in the broadest sense. The key requirement for publication is that the concept of functionality must be, clearly demonstrated. Functional Composite Materials will publish review articles, communications, original research articles and thematic collections. As Functional Composite Materials is a fully open access journal, authors will benefit from their papers receiving unrestricted access around the world, as well as retaining copyright under a Creative Commons licence.AffiliationsInternational Institute for Nanocomposites Manufacturing (IINM), WMG, University of Warwick, Coventry, CV4 7AL, UKTony McNallyAuthorsTony McNallyView author publicationsYou can also search for this author in PubMed Google ScholarContributionsThe author wrote and approved the final manuscript.Corresponding authorCorrespondence to Tony McNally.Competing interests The author declares that he has no competing interests.Publisher’s NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articleMcNally, T. Introducing Functional Composite Materials. Functional Composite Mater 1, 1 (2020). https://doi.org/10.1186/s42252-020-00007-9Download citationReceived: 31 March 2020Accepted: 02 April 2020Published: 18 May 2020DOI: https://doi.org/10.1186/s42252-020-00007-9

The mechanical behavior of braided carbon nanotube yarns (CNTYs) on an elastomeric core to produce stretchable conductive materials were theoretically modeled and experimentally studied under tension. The elastomeric core served as the stretchable spring and the CNTYs braiding, with shape changing capabilities, as the conductive shell. A variety of samples were produced having various braiding angles on an elastomeric core and subsequently loaded in tension, and their stress–strain behavior was characterized. The model predicts the stress–strain behavior of the composite as a function of the initial braiding angle and the number of pitches. The innovative aspect was included in the model related to the friction between the braid and the core. Results indicated good agreement between the theoretical simulations and the experimental results which was not discussed in previous studies. Since the rate of the diameter decrease of the CNTYs braid was higher than that of the elastomeric core diameter, squeezing out of the core through the braid inter yarn space occurred. This limited the maximum potential extension of the braid. Thus, a critical strain was defined where the braid came into contact with the core. The addition of the friction stresses made a significant contribution to the overall stresses and the accuracy of the theoretical simulation, and its agreement with the experimental results. An apparent friction coefficient was proposed to account for the effect of the elastomer core/braid interactive restriction and squeezing out of the elastomer through the braiding, as observed in experimental results. As the CNTYs are conductive, a stretchable conductive composite was obtained having a resistivity of 9.05 × 10–4 Ohm*cm, which remained constant throughout the tensile loading until failure and under cyclic loading.

Electrospinning is a relatively simple technique for producing continuous fibers of various sizes and morphologies. In this study, an intrinsically hydrophilic poly(3-hydroxybutarate-co-3-hydroxyvalerate) (PHBV) biopolymer strain was electrospun from a solution under optimal processing conditions to produce bilayers of beadless micro-fibers and beaded nano-fibers. The fibrous mats produced from the pure PHBV solution exhibited hydrophilicity with complete wetting. Incorporation of polydimethylsiloxane (PDMS) treated silica into the electrospinning solutions resulted in a non-wetting state with increased fiber roughness and enhanced porosity; however, the fiber mats displayed high water droplet-adhesion. The SiO2–incorporated fibrous mats were then treated with stearic acid at an activation temperature of 80 °C. This treatment caused fiber surface plasticization, creating a tertiary hierarchical roughness owing to the interaction of PHBV chains with the polar carboxyl groups of the stearic acid. Scanning electron microscopy was used to assess the influence of the electrospinning process parameters and the incorporation of nanoparticles on surface morphology of the fibers; energy dispersive X-ray spectroscopy confirmed the presence of SiO2 nanoparticles. Fourier transform infrared spectroscopy was performed to study the incorporation of SiO2 and the interaction of stearic acid with PHBV at various concentrations. The chemical interaction between stearic acid and PHBV was confirmed, while SiO2 nanoparticles were successfully incorporated into the PHBV fibers at concentrations up to 4.5% by weight. The incorporation of nanoparticles and plasticization altered the thermal properties of PHBV and a decrease in crystalline fraction was observed. The stearic acid modified bilayers produced from the micro-nano-fibrous composites showed very low water droplet sticking, a roll off angle of approximately 4° and a high static contact angle of approximately 155° were achieved.

Renewable and environmentally responsive materials are an energy- and resource-efficient approach in terms of civil engineering applications, e.g. as so-called smart building skins. To evaluate the influence of different environmental stimuli, like humidity or solar radiation, on the long-term actuation behavior and mechanical robustness of these materials, it is necessary to precisely characterize the magnitude and range of stimuli that trigger reactions and the resulting kinetics of a material, respectively, with suitable testing equipment and techniques. The overall aim is to correlate actuation potential and mechanical properties with process- or application-oriented parameters in terms of demand-oriented stimuli-responsive element production. In this study, the impact of solar radiation as environmental trigger on the cellulose-based humidity-sensing material Cottonid, which is a promising candidate for adaptive and autonomously moving elements, was investigated. For simulating solar radiation in the lab, specimens were exposed to short-wavelength blue light as well as a standardized artificial solar irradiation (CIE Solar ID65) in long-term aging experiments. Photodegradation behavior was analyzed by Fourier-transform infrared as well as electron paramagnetic resonance spectroscopy measurements to assess changes in Cottonid’s chemical composition. Subsequently, changes in micromechanical properties on the respective specimens’ surface were investigated with roughness measurements and ultra-micro-hardness tests to characterize variations in stiffness distribution in comparison to the initial condition. Also, thermal effects during long-term aging were considered and contrasted to pure radiative effects. In addition, to investigate the influence of process-related parameters on Cottonid’s humidity-driven deformation behavior, actuation tests were performed in an alternating climate chamber using a customized specimen holder, instrumented with digital image correlation (DIC). DIC was used for precise actuation strain measurements to comparatively evaluate different influences on the material’s sorption behavior. The infrared absorbance spectra of different aging states of irradiated Cottonid indicate oxidative stress on the surface compared to unaged samples. These findings differ under pure thermal loads. EPR spectra could corroborate these findings as radicals were detected, which were attributed to oxidation processes. Instrumented actuation experiments revealed the influence of processing-related parameters on the sorption behavior of the tested and structurally optimized Cottonid variant. Experimental data supports the definition of an optimal process window for stimuli-responsive element production. Based on these results, tailor-made functional materials shall be generated in the future where stimuli-responsiveness can be adjusted through the manufacturing process.

Functional composite materials in principle advance the field of composites beyond their specific structural properties. The intrinsically heterogeneous nature of composite materials allows additional material phases to be introduced, with specific added properties such as electrical conductivity, magnetic properties, or integrated surface functions. While significant progress has been made on these hybrid material systems, a complete understanding of their properties is necessary to tailor their functions for a given application. Specific challenges and opportunities fuel this dynamic research area.This special collection in Functional Composite Materials highlights the diversity in contributions, class of materials, emerging areas, cross-disciplinary applications, specific challenges, and opportunities in this emerging. The collection features a subset of papers originally selected to be presented at the 19th European Conference on Composite Materials (ECCM19) in June 2020 in Nantes, France, which was cancelled as a result of the COVID-19 pandemic.The field of functional composites is very broad as it consists in bringing several functions to composites to satisfy complex specifications. This great diversity is illustrated in this collection, where various technologies and constitutive materials are employed to bring the desired properties to composites. As a result, this collection by no means pretends to fully cover the field, but instead to bring to light some interesting materials related aspects in this vibrant field.One approach to reach functional composite materials consists of hybridizing materials featuring complementary functional properties. In [1], the in-plane and transverse electrical conductivities of Carbon-Fiber-PEEK composites are significantly improved by nanomaterial functionalization via spray deposition of exfoliated graphene nanosuspensions. Adding only a few wt% graphene in the interlayers of structural CF-PEEK composites by this technique led to more than 60% increase in transverse electrical properties, and much more in plane.In [2], a more macroscopic approach was followed to improve the longitudinal electrical conductivity of structural composites, by braiding carbon and metallic fibers, while the through-thickness conductivity was achieved by tufting conductive fibers into the braided fibrous structure, bringing both functional and structural benefits for through thickness properties. This approach was modelled by Finite Element techniques to provide a guide to evaluate the functional performance of the braided hybrid materials.The tufting technology was also used in [3] to improve the through-thickness mechanical strength of flax fibre reinforced green bio composites, using glass fibers. This study confirms that the mechanical functionalization of a laminated structure results in the search for a compromise between improvement in the thickness direction and the reduction in performance in the planar direction.Combining dissimilar materials sometimes also involves the addition of an interlayer to ensure chemical compatibility in novel welding techniques. This point is illustrated in [4] for the fusion welding of thermoset to thermoplastic polymer composites. The thermoset side needs to be functionalised through co-curing with a thin thermoplastic interlayer, and so several grades of PEEK and PEI were evaluated, in addition with a prior plasma treatment. The main remaining challenge is the fine tuning of the Infra-red welding parameters, to avoid degradation in final properties as compared to more conventional welding techniques.The functionalization of materials allows the development of sensors adapted to numerous applications. The structural health of polymer composites was monitored in [5] by inserting carbon fibre rovings into glass non-crimp fabrics. It was shown that the capacitance decrease is highly correlated to the crack formation, as the permittivity of air gaps is lower than that of the composite. This method is promising for crack detection in structures, as it does not compromise the structural properties of the glass laminates, and it can be implemented in critical locations.The development of more reliable magnetic sensors was investigated in [6]. Permanent magnets are usually bonded to metal substrates, which limits their lifetime and operating temperature. The authors show that it is possible to develop more reliable sensors by torsional ultrasonic welding of the magnets to stainless steel substrates.In parallel, there is a growing interest in the use of natural materials in composite structures, in response to environmental issues. In [7], the mechanical and hygroscopic properties of thermoformed Chemi-Thermo-Mechanical Pulp were analysed as a function of manufacturing parameters. These functional properties are key for packaging applications. Results showed that a careful optimisation of the process parameters led to a lower water uptake of the material, with better retention of mechanical properties even after moisture exposure. Scholz et al [8] investigated application-oriented adaptive elements based on cellulose Cottonid capable of complex, passive, moisture-induced shape changes with adjustable amplitude. For construction-related applications, solar radiation was studied as an environmental trigger on this cellulose-based humidity-sensing material. In conclusion, promising tailor made natural material sensors can be produced.Finally, in [9], the influence of the temperature and humidity of various seasons on the curing cold mix asphalts was studied. Cold mix asphalts are better in terms of environmental impact as they do not require high temperature to be processed and produce less fumes. However, their mechanical performance over time is still not fully understood, and results of the presented study showed that warm and dry temperatures tend to increase the material stiffness as well as the ageing of the binder material.1.Christopher Leow, Peter B. Kreider, Christian Notthoff, Patrick Kluth, Antonio Tricoli and Paul Compston. A graphene film interlayer for enhanced electrical conductivity in a carbon-fibre/PEEK composite. Functional Composite Materials 2:1 (2021).2.Caroline O’Keeffe, Laura Rhian Pickard, Juan Cao, Giuliano Allegri, Ivana K. Partridge and Dmitry S. Ivanov. Multi-material braids for multifunctional laminates: conductive through-thickness reinforcement. Functional Composite Materials 2:5 (2021).3.M. Rashid, J. L. Hanus, K. Chetehouna, K. Khellil, Z. Aboura and N. Gascoin. Investigation of the effect of tufts contribution on the in-plane mechanical properties of flax fibre reinforced green biocomposite. Functional Composite Materials 2:11 (2021).4.Henri Perrin, Grégory Mertz, Noha-Lys Senoussaoui, Loïc Borghini, Sébastien Klein and Régis Vaudemont. Surface functionalization of thermoset composite for infrared hybrid welding. Functional Composite Materials 2:10 (2021).5.Christina Buggisch, Abedin Gagani and Bodo Fiedle. Capacitance measurements on integrated conductors for detection of matrix cracks in GFRP. Functional Composite Materials 2:2 (2021).6.Moritz Liesegang and Tilmann Beck. Ultrasonic welding of magnetic hybrid material systems –316L stainless steel to Ni/Cu/Ni-coated Nd2Fe14B magnets. Functional Composite Materials 2:6 (2021).7.Claire Dislaire, Yves Grohens, Bastien Seantier and Marion Muzy. The impact of molded pulp product process on the mechanical properties of molded Bleached Chemi-Thermo-Mechanical Pulp. Functional Composite Materials 2:7 (2021).8.R. Scholz, M. Langhansl, M. Hemmerich, J. Meyer, C. Zollfrank and F. Walther. Impact of solar radiation on chemical structure and micromechanical properties of cellulose-based humidity-sensing material Cottonid. Functional Composite Materials 2:9 (2021).9.Amélie Thiriet, Vincent Gaudefroy, Emmanuel Chailleux, Jean-Michel Piau, Frédéric Delfosse and Christine Leroy. Effects of curing on emulsion cold mix asphalts and their extracted binder. Functional Composite Materials 2:12 (2021).Download referencesAffiliationsÉcole Centrale de Nantes, Research Institute in Civil Engineering and Mechanics (GeM), UMR CNRS 6183, 44321, Nantes Cedex 3, FranceChristophe BinetruyHead of Laboratory for Processing of Advanced Composites (LPAC), MXH145, Station 12, Ecole Polytechnique Fédérale de Lausanne (EPFL), 1015, Lausanne, CH, SwitzerlandVéronique MichaudAuthorsChristophe BinetruyView author publicationsYou can also search for this author in PubMed Google ScholarVéronique MichaudView author publicationsYou can also search for this author in PubMed Google ScholarContributionsThe guest-editors would like to express their gratitude to the editor-in-chief Tony McNally for his support throughout the whole editorial process. We also want to thank all contributors to this special collection for their trust and flexibility, the reviewers for improving the quality of the manuscripts, and the editorial staff for their help in the production of this special collection. The author(s) read and approved the final manuscript.Corresponding authorCorrespondence to Christophe Binetruy.Competing interests The authors declare that they have no competing interests.Publisher’s NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. Reprints and PermissionsCite this articleBinetruy, C., Michaud, V. Emerging, hybrid & smart composites. Functional Composite Mater 2, 16 (2021). https://doi.org/10.1186/s42252-021-00028-yDownload citationReceived: 12 November 2021Accepted: 16 November 2021Published: 31 December 2021DOI: https://doi.org/10.1186/s42252-021-00028-yShare this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

Traditional laminated composites have fibres oriented only in the in-plane of the laminate due to their manufacturing process, and are therefore very susceptible to transverse cracking and delamination from out-of-plane actions. Delamination can considerably reduce the load bearing capacity of a structure hence several reinforcement solutions, based on the principle to add out-of-plane reinforcement to the 2D fabric, have been explored to enhance the delamination resistance. However, the usual textile technologies for Z-reinforcement such as weaving, knitting, stitching, z-pinning, and tufting generates perturbations that may alter the in-plane mechanical properties. Although tufting is a single needle and single thread based one side stitching (OSS) technique which can incorporate almost tension free through the thickness reinforcement in a material, various types of microstructural defects may be created during the manufacturing process and lead to a degradation of the in-plane properties of the composite. Moreover, due to awareness in environmental concerns, the development and use of eco-friendly biocomposites to replace synthetic ones has been increasing. This research work investigates the effect on in plane mechanical properties of adding through the thickness reinforcement (TTR) by tufting in a flax based composite laminate to improve the transversal strength. The glass fibre tufted laminates of 550 g/m2 flax fibre were moulded using a 38% biobased thermoset resin by vacuum bag resin transfer moulding (VBRTM). The tufted and un-tufted in-plane mechanical properties of green biocomposite were determined in tension, compression and shear in accordance with ASTM 3039, ASTM D7137 and EN ISO 14130, using universal INSTRON 1186 and MTS 20 M testing machines. The quantification of the in-plane mechanical properties established a reduction of the in plane tensile mechanical properties, due to tufting, whereas the reduction effects are marginal in compression. As expected, the glass fibre tufts strength the connection between core and skin of the composite so that the interlaminar shear strength, deduced from flexural tests with small span-to-thickness ratio, is increased. Thanks to Digital Image Correlation (DIC) performed during shear tests, an increase in interlaminar shear modulus is highlighted.

Styrene–butadiene–Rubber, SBR, is most often used in tread compounds in order to improve the Rolling Resistance (RR). The functionalized SBRs are used to increase the polymer–filler interaction in the compound to improve RR. In this study, the effect of different types of functional groups in SBR was investigated. Several types of functionalized S–SBR’s were synthesized by anionic polymerization: (i) SBR with an amine group at one end of the polymer chain, (ii) SBR with an alkoxy silane group at one end (iii) SBR with an amine group at one end and an alkoxy silane group at the other end of the polymer chain. A model reaction of silanization was conducted in a solvent to estimate how the amine functional group affects the silanization. Silica filled compounds were prepared with these SBR types. Payne effect and bound rubber measurement were done. The model silanization reaction of TESPT (Bis(triethoxysilylpropyl)tetrasulfide) with silica in the presence of amine shows that a higher amount of ethanol (EtOH) is released from TESPT compared to the amine free system. This result indicates that the silanization reaction can be accelerated by the presence of an amine functional group at the SBR polymer chain used in silica–filled compounds. The amine functionalized SBR and the alkoxy silane functionalized SBR show less Payne effect of the compounds which indicates that both functional groups can decrease the filler–filler interaction. More chemical bound rubber was obtained in branched SBRs compared to the corresponding linear SBRs. A branched polymer chain has a higher molecular weight compared to the linear type. Therefore, when one branched polymer chain reacts with silica or creates a silica–silane–polymer bond, more bound rubber can be obtained for the branched than for the linear type. The compound of the SBR with the alkoxy–silane functional group shows lower tan δ compared to the non–functionalized SBR and the amine functionalized SBR compounds. The influence of the type of functionalization of the SBR on tan δ at 70 °C was more significant in branched SBRs than in linear SBRs, due to the before–mentioned effect of the functional group on silanization and bound rubber.

In this study, the temperature dependence of the carbon/polyamide 410 composite's heat capacity, thermal expansion, density, and thermal conductivity was investigated. The results demonstrated that the specific heat capacity of the C/PA410 composite increases with temperature, with major transitions observed at the glass transition (Tg) and melting (Tm) temperatures. Due to the presence of fibers, the CTE values in the fiber direction of C/PA410 specimens were one order of magnitude smaller than in the transverse direction. The density measurements reveal that as temperature rises, volume increases, causing density to decrease. The heat diffusivity of the C/PA410 composite was measured using the laser flash technique, which was then used to calculate thermal conductivity. The results show that the average thermal conductivity in the fiber direction increases linearly with temperature, while in the transverse direction it increases linearly with temperature up to 50 °C and then becomes constant between 50 °C and 100 °C.

Self-healing materials can increase the lifetime of products and improve their sustainability. However, the detection of damage in an early stage is essential to avoid damage progression and ensure a successful self-healing process. In this study, self-healing sensor composite strips were developed with the embedding of a thermoplastic styrene-based co-polymer (TPS) sensor in a self-healing matrix. Piezoresistive TPS sensor fibers composites (SFCs) and 3D printed sensor element composites (SECs) were fabricated and embedded in a self-healing matrix by lamination process to detect damage. In both cases, the value of the initial resistance was used to detect the presence of damage and monitor the efficiency of healing. A higher elongation at fracture could be achieved with the extruded sensor fibers. However, for the composite strips the SECs could achieve a higher elongation at fracture. Mechano-electrical analysis revealed that the strips maintained a monotonic, reproducible response after the healing of the matrix. The SFCs had significantly lower drift of the sensor signal during cyclic mechanical analysis. Nevertheless, on a tendon-based soft robotic actuator, the SECs obtained a drift below 1%. This was explained by the lower deformation (e.g.) strain in comparison to the tensile test experiments.

The aim of this study was to identify the effect of material type (matrix and reinforcement) and process parameters, on the mechanical properties of 3D Printed long-fibre reinforced polymer composites manufactured using a commercial 3D Printer (Mark Two). The effect of matrix material (Onyx or polyamide), reinforcement type (Carbon, Kevlar®, and HSHT glass), volume of reinforcement, and reinforcement lay-up orientation on both Ultimate Tensile Strength (UTS) and Flexural Modulus were investigated. For Onyx, carbon fibre reinforcement offered the largest increase in both UTS and Flexural Modulus over unreinforced material (1228 ± 19% and 1114 ± 6% respectively). Kevlar® and HSHT also provided improvements but these were less significant. Similarly, for Nylon, the UTS and Flexural Modulus were increased by 1431 ± 56% and 1924 ± 5% by the addition of carbon fibre reinforcement. Statistical analysis indicated that changing the number of layers of reinforcement had the largest impact on both UTS and Flexural Strength, and all parameters were statistically significant.